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Introduction
Cerium-142 (¹⁴²Ce) is one of the four naturally occurring stable isotopes of cerium, a

lanthanide element with atomic number 58. Comprising approximately 11.114% of natural

cerium, ¹⁴²Ce is of significant interest in various fields of nuclear physics and has applications

in nuclear technology and geoscience.[1][2] This technical guide provides an in-depth overview

of the fundamental nuclear properties of Cerium-142, including its atomic mass, decay

characteristics, nuclear structure, and interaction with neutrons. The information is presented to

be a valuable resource for researchers, scientists, and professionals in drug development who

may encounter this isotope in their work.

Core Nuclear Properties
The fundamental nuclear characteristics of Cerium-142 are summarized in the tables below,

providing a quick reference for its key parameters.

General Properties
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Property Value Unit

Atomic Number (Z) 58 -

Neutron Number (N) 84 -

Mass Number (A) 142 -

Natural Abundance 11.114(51) atom %

Mass and Energy Properties
Property Value Unit

Atomic Mass 141.909244(2) u

Mass Excess -84.53308 MeV

Binding Energy per Nucleon 8.3470705 MeV

Stability and Decay Characteristics
Cerium-142 is considered an observationally stable isotope.[1] However, theoretical models

predict that it could undergo double beta decay to Neodymium-142 (¹⁴²Nd) or alpha decay to

Barium-138 (¹³⁸Ba).[3] To date, these decay modes have not been experimentally observed.

Half-Life and Decay Modes
Property Value

Half-Life > 5 x 10¹⁶ years (Observationally Stable)

Predicted Decay Modes
Double Beta Decay (β⁻β⁻) to ¹⁴²Nd, Alpha

Decay (α) to ¹³⁸Ba

Nuclear Structure
The arrangement of nucleons within the nucleus of Cerium-142 dictates its intrinsic properties,

such as spin, parity, and nuclear moments.

Spin, Parity, and Nuclear Moments
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Property Value Notes

Spin and Parity (J^π) 0+ For the ground state.

Magnetic Dipole Moment (μ) 0

For the ground state. For the

641 keV excited state, μ =

+0.42(10) μN.

Electric Quadrupole Moment

(Q)
0

For the ground state. For the

641 keV excited state, two

values are reported: -0.16(5) b

or -0.37(5) b.

Neutron Interaction Properties
The interaction of Cerium-142 with neutrons is of particular importance for nuclear reactor

physics and astrophysical nucleosynthesis. The neutron capture cross-section is a measure of

the probability that a ¹⁴²Ce nucleus will capture an incident neutron.

Thermal Neutron Capture Cross-Section
Parameter Value Unit

σ 0.83 ± 0.04 barns

Experimental Methodologies
The determination of the nuclear properties of Cerium-142 relies on a variety of sophisticated

experimental techniques. The following sections provide an overview of the methodologies

employed for key measurements.

Isotopic Abundance and Atomic Mass Determination:
Mass Spectrometry
The natural abundance and precise atomic mass of Cerium-142 are determined using mass

spectrometry.

Methodology:
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Sample Preparation: A sample of natural cerium is chemically purified and introduced into

the mass spectrometer.

Ionization: The cerium atoms are ionized, typically by an electron beam, creating positively

charged ions.

Acceleration: The ions are accelerated by an electric field into a magnetic field.

Deflection: In the magnetic field, the ions are deflected according to their mass-to-charge

ratio. Lighter isotopes are deflected more than heavier isotopes.

Detection: A detector measures the intensity of the ion beams for each isotope, allowing for

the determination of their relative abundances. The precise mass is determined by

comparing the deflection to that of a known mass standard.

Mass Spectrometer

Ion Source Accelerator
Ionization

Magnetic Analyzer
Acceleration

Detector
Deflection by m/z Isotopic Abundance

& Atomic Mass DataCerium Sample

Click to download full resolution via product page

Workflow for Mass Spectrometry.

Neutron Capture Cross-Section Measurement:
Activation and Time-of-Flight Methods
The neutron capture cross-section of Cerium-142 can be measured using two primary

techniques: the activation method and the time-of-flight (TOF) method.

Activation Method Methodology:

Irradiation: A sample of Cerium-142 is irradiated with a known flux of neutrons. This leads to

the formation of the radioactive isotope Cerium-143.
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Decay and Detection: After irradiation, the sample is transferred to a gamma-ray

spectrometer. The characteristic gamma rays emitted from the decay of ¹⁴³Ce are detected,

typically using a high-purity germanium (HPGe) detector.

Cross-Section Calculation: The neutron capture cross-section is calculated from the

measured activity of ¹⁴³Ce, the neutron flux, the irradiation time, and the number of ¹⁴²Ce

atoms in the sample.

Neutron Source Cerium-142 SampleIrradiation (n,γ) HPGe DetectorGamma-Ray Spectroscopy Cross-Section DataData Analysis
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Workflow for the Activation Method.

Time-of-Flight (TOF) Method Methodology:

Pulsed Neutron Beam: A pulsed beam of neutrons is generated and directed towards a

Cerium-142 sample.

Neutron Flight and Capture: The time it takes for neutrons of different energies to travel from

the source to the sample is measured. When a neutron is captured by a ¹⁴²Ce nucleus,

prompt gamma rays are emitted.

Detection: Scintillation detectors are used to detect the prompt gamma rays from the capture

events.

Data Analysis: The neutron energy is determined from its time of flight. The capture cross-

section as a function of neutron energy is then determined by analyzing the number of

capture events at each energy.
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Workflow for the Time-of-Flight Method.

Conclusion
Cerium-142 is a stable isotope with well-characterized nuclear properties. Its stability,

combined with its specific nuclear structure and neutron interaction characteristics, makes it a

subject of ongoing research in nuclear physics and a relevant component in various

technological applications. The data and methodologies presented in this guide offer a

comprehensive resource for professionals requiring a detailed understanding of this particular

nuclide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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